1-[(5S)-2,2,5-Trimethylmorpholin-4-yl]prop-2-en-1-one

• IUPAC Name: 1-[(5S)-2,2,5-trimethylmorpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C10H17NO2/c1-5-9(12)11-7-10(3,4)13-6-8(11)2/h5,8H,1,6-7H2,2-4H3/t8-/m0/s1
• InChI Key: GDACHNGQRSFQMV-QMMMGPOBSA-N
• Canonical SMILES: CC1COC(CN1C(=O)C=C)(C)C
• Isomeric SMILES: C[C@H]1COC(CN1C(=O)C=C)(C)C
• Molecular Formula: C10H17NO2
• Molecular Weight: 183.25 g/mol

Description

Chalcones are open-chain flavonoids in which two aromatic rings are joined by a three-carbon chain. They display a wide range of pharmacological properties, such as antibacterial, antifungal, antimutagenic, antimitotic and antiproliferative, antitumor, antioxidant, anti-inflammatory, antimalarial, antileishmanial anti-tumor and anticancer properties.

Synthesis Analysis

Chalcones can be synthesized via the Claisen–Schmidt condensation reaction in an alkaline medium at room temperature. The reaction typically involves the condensation of an aromatic aldehyde with an aromatic ketone, resulting in the formation of a chalcone.

Molecular Structure Analysis

The molecular structure of chalcones is characterized by an α,β-unsaturated carbonyl system, which makes them biologically active. The absolute configuration of solid chalcone stereochemistry obtained during synthesis can often be determined with X-ray crystallography.

Chemical Reactions Analysis

Chalcones can undergo a variety of chemical reactions due to their α,β-unsaturated carbonyl system. They can be used to obtain several heterocyclic rings through ring closure reactions.

Safety and Hazards

The safety and hazards associated with chalcones also depend on their specific structure. Some chalcones are naturally occurring and are generally considered safe, while others may be synthetic and could potentially have harmful effects. It’s always important to handle chemicals with care and to follow all safety guidelines.

Future Directions

Given the wide range of biological activities exhibited by chalcones, there is significant interest in developing new chalcone derivatives for potential use as therapeutic agents. Future research will likely focus on optimizing the synthesis of chalcones, exploring their mechanisms of action, and evaluating their safety and efficacy in preclinical and clinical studies.